Cas no 1416450-61-7 (tert-butyl N-[(3S)-pyrrolidin-3-yl]carbamate;hydrochloride)

• Product Name: tert-butyl N-[(3S)-pyrrolidin-3-yl]carbamate;hydrochloride
• CAS No: 1416450-61-7
• MF: C₉H₁₉ClN₂O₂
• MW: 222.712361574173
• MDL: MFCD11101396
• CID: 2093936
• PubChem ID: 45072472
• Update Time: 2025-04-21

tert-butyl N-[(3S)-pyrrolidin-3-yl]carbamate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl pyrrolidin-3-ylcarbamate hydrochloride
• (S)-3-(Boc-amino)pyrrolidine hydrochloride
• tert-butyl N-[(3S)-pyrrolidin-3-yl]carbamate hydrochloride
• (S)-3-(Boc-amino)pyrrolidine HCl
• S-3-BOC-AMINO PYRROLIDINE-HCl
• PB12013
• SB10132
• AK170589
• Carbamic acid, N-(3S)-3-pyrrolidinyl-, 1,1-dimethylethyl ester, hydrochloride (1:1)
• tert-butyl N-[(3S)-pyrrolidin-3-yl]carbamate;hydrochloride
• 1416450-61-7
• AS-33446
• (S)-tert-Butylpyrrolidin-3-ylcarbamatehydrochloride
• CS-0012502
• AKOS025290778
• MFCD11101396

• MDL： MFCD11101396
• Inchi： 1S/C9H18N2O2.ClH/c1-9(2,3)13-8(12)11-7-4-5-10-6-7;/h7,10H,4-6H2,1-3H3,(H,11,12);1H/t7-;/m0./s1
• InChI Key： UYIZWZJKNFDMPB-FJXQXJEOSA-N
• SMILES： Cl.O(C(N[C@@H]1CNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 222.1135055g/mol
• Monoisotopic Mass: 222.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines